Cas no 1807106-47-3 (3-Bromomethyl-5-phenyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromomethyl-5-phenyl-2-(trifluoromethyl)pyridine
• CAS No: 1807106-47-3
• MF: C₁₃H₉BrF₃N
• MW: 316.116472959518
• CID: 4901520
• Update Time: 2025-10-23

3-Bromomethyl-5-phenyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-5-phenyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H9BrF3N/c14-7-10-6-11(9-4-2-1-3-5-9)8-18-12(10)13(15,16)17/h1-6,8H,7H2
• InChI Key： WOSCKGQSSNHODJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=NC=C(C2C=CC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-5-phenyl-2-(trifluoromethyl)pyridine

Introduction to 3-Bromomethyl-5-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1807106-47-3)

3-Bromomethyl-5-phenyl-2-(trifluoromethyl)pyridine, with the chemical formula C₁₂H₈BrF₃N, is a versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1807106-47-3, has garnered significant attention due to its unique structural properties and potential applications in the synthesis of biologically active molecules.

The presence of a bromomethyl group at the 3-position and a trifluoromethyl group at the 2-position of the pyridine ring imparts distinct reactivity and electronic characteristics to this molecule. The phenyl substituent at the 5-position further enhances its utility as a building block in organic synthesis. These structural features make it an attractive candidate for further functionalization, enabling the development of novel compounds with tailored biological activities.

In recent years, there has been growing interest in the use of halogenated pyridines as key intermediates in drug discovery. The bromomethyl moiety, in particular, is widely employed in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental techniques for constructing complex molecular architectures. The trifluoromethyl group, on the other hand, is known to improve metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry.

Recent studies have highlighted the role of 3-Bromomethyl-5-phenyl-2-(trifluoromethyl)pyridine in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the bromomethyl and trifluoromethyl groups allows for precise modulation of electronic properties, enabling the optimization of binding interactions with biological targets.

The pharmaceutical industry has also explored derivatives of this compound as potential antimicrobial agents. The electron-withdrawing nature of the trifluoromethyl group enhances the lipophilicity of the molecule, improving its cell membrane penetration. This property is particularly relevant in designing antibiotics that can overcome bacterial resistance mechanisms. Additionally, the phenyl substituent contributes to steric hindrance, which can be exploited to fine-tune pharmacokinetic profiles.

Agrochemical applications of 3-Bromomethyl-5-phenyl-2-(trifluoromethyl)pyridine have also been investigated. Its structural motifs are reminiscent of known herbicides and fungicides, suggesting its potential as a precursor for developing next-generation crop protection agents. The halogenated pyridines are known for their efficacy in pest control due to their ability to interact with essential biological pathways in pests while maintaining low toxicity to crops.

The synthetic utility of this compound extends beyond pharmaceuticals and agrochemicals. It serves as a valuable scaffold in material science, particularly in the design of organic semiconductors and liquid crystals. The presence of multiple reactive sites allows for diverse functionalizations, enabling the creation of tailored materials with specific electronic and optical properties.

In conclusion, 3-Bromomethyl-5-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1807106-47-3) is a multifaceted intermediate with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists working on drug discovery, agrochemicals, and advanced materials. As research continues to uncover new methodologies for utilizing halogenated pyridines, this compound is poised to remain a cornerstone in chemical innovation.